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Avermectin A1a

Cat. No.: B15584996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Avermectins, a class of 16-membered macrocyclic lactones produced by the soil actinomycete

Streptomyces avermitilis, are potent anthelmintic and insecticidal agents. Their derivatives are

widely used in veterinary medicine and agriculture. 5-O-Demethyl-28-hydroxy-Avermectin
A1a is a metabolite and degradation product of Avermectin B1a. Understanding the molecular

structure, properties, and biological activity of such metabolites is crucial for assessing the

overall efficacy, safety, and environmental impact of the parent compounds. This technical

guide provides a comprehensive overview of the core molecular and functional aspects of 5-O-
Demethyl-28-hydroxy-Avermectin A1a.

Molecular Structure and Physicochemical
Properties
5-O-Demethyl-28-hydroxy-Avermectin A1a is derived from its parent compound, Avermectin

A1a, through demethylation at the 5-O position of the oleandrose sugar moiety and

hydroxylation at the C28 position.

Based on the structure of Avermectin A1a, the deduced molecular structure of 5-O-Demethyl-
28-hydroxy-Avermectin A1a is presented below.
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Deduced Molecular Structure:

(A definitive 2D image for 5-O-Demethyl-28-hydroxy-Avermectin A1a is not publicly

available. The following is a representation based on the known structure of Avermectin A1a

and the specified modifications.)

Caption: Deduced structural components of 5-O-Demethyl-28-hydroxy-Avermectin A1a.

Physicochemical Data
The following table summarizes the known quantitative data for 5-O-Demethyl-28-hydroxy-
Avermectin A1a.[1]

Property Value Source

Molecular Formula C48H72O15 LGC Standards

Molecular Weight 889.08 g/mol LGC Standards

CAS Number 96722-46-2 LGC Standards

Appearance Not specified -

Solubility Not specified -

Melting Point Not specified -

Biological Activity and Mechanism of Action
While specific quantitative biological activity data such as IC50 or Ki values for 5-O-Demethyl-
28-hydroxy-Avermectin A1a are not readily available in the public domain, its activity can be

inferred from the well-established mechanism of the parent avermectin compounds.

Avermectins primarily exert their anthelmintic and insecticidal effects by modulating ligand-

gated ion channels in invertebrates.

The primary targets are glutamate-gated chloride channels (GluCls) and gamma-aminobutyric

acid (GABA) receptors. Binding of avermectins to these receptors leads to an increased influx

of chloride ions into nerve and muscle cells, causing hyperpolarization and subsequent flaccid

paralysis of the affected parasites.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b15584996?utm_src=pdf-body
https://www.benchchem.com/product/b15584996?utm_src=pdf-body
https://www.benchchem.com/product/b15584996?utm_src=pdf-body
https://www.benchchem.com/product/b15584996?utm_src=pdf-body
https://www.lgcstandards.com/CN/en/5-O-demethyl-28-hydroxy-Avermectin-A1a/p/TRC-D722000
https://www.benchchem.com/product/b15584996?utm_src=pdf-body
https://www.benchchem.com/product/b15584996?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The structural modifications (demethylation and hydroxylation) in 5-O-Demethyl-28-hydroxy-
Avermectin A1a compared to the parent compound may influence its binding affinity to these

receptors and, consequently, its biological potency. Generally, metabolites of avermectins are

less toxic than the parent compound.

Signaling Pathway
The following diagram illustrates the proposed signaling pathway for avermectins, which is

expected to be similar for 5-O-Demethyl-28-hydroxy-Avermectin A1a.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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